2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C15H14ClN5O2S/c1-9-10(16)4-2-5-11(9)18-13(22)8-24-15-20-19-14(21(15)17)12-6-3-7-23-12/h2-7H,8,17H2,1H3,(H,18,22)
• InChI Key: JPLBCSGAWBBHQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(N2N)C3=CC=CO3
• Molecular Formula: C15H14ClN5O2S
• Molecular Weight: 363.8 g/mol
• CAS No.: 578758-63-1

Description

2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C15H14ClN5O2S and its molecular weight is 363.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

• Derivatives of 1,2,4-triazol, such as this compound, have significant synthetic and pharmacological potential. Researchers have been exploring new synthetic methods, physical and physico-chemical properties, and biological activities of these derivatives, leading to a wider spectrum of synthesized derivatives and biological activity (Chalenko et al., 2019).

Antimicrobial Activities

• Triazole derivatives, including those similar to the compound , have been synthesized and investigated for their antimicrobial activities against various Candida species and pathogenic bacteria (Altıntop et al., 2011).

Biochemical Parameter Analysis

• The serum biochemical parameters of experimental rats have been analyzed in the context of using sodium 2-(4-amino-5-(furan-2-yl)-1,2,4-triazole-3-ylthio)acetate, pointing towards potential pharmacological implementations of the compound (Danilchenko, 2017).

Anticancer Properties

• Some derivatives have shown potential anticancer properties. For example, compounds synthesized from 4-amino-5-methyl-4H-1,2,4-triazole-3-thiole have been evaluated for their anticancer activity against various cancer lines, including leukemia, melanoma, lung, colon, and breast cancers (Ostapiuk et al., 2015).

Synthesis and Chemical Properties

• Various derivatives have been synthesized, and their physico-chemical properties have been studied. This includes analysis using methods like 1H-NMR spectroscopy and HPLC-MS (Safonov et al., 2017).

Structural Studies

• The structure and spectroscopic properties of 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione have been investigated, particularly in the context of its interaction with molecular iodine (Ivolgina et al., 2020).